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Compound of Interest

Compound Name: Hippuric acid-d2

Cat. No.: B12409823 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential, immediate safety and logistical information for the proper disposal of

hippuric acid-d2, a deuterated form of hippuric acid used in various research applications.

Safety and Hazard Assessment
Hippuric acid-d2, also known as N-Benzoylglycine-2,2-d2, has conflicting hazard

classifications. While one Safety Data Sheet (SDS) from MedChemExpress indicates that it is

not a hazardous substance or mixture, other sources suggest it should be handled with

caution[1]. An SDS for the compound from C/D/N Isotopes Inc. states that it "Causes skin

irritation," "Causes serious eye irritation," and "May cause respiratory irritation"[2]. Similarly, the

non-deuterated form, hippuric acid, is described as "Harmful if swallowed," "Causes skin

irritation," "Causes serious eye damage," and "May cause respiratory irritation"[3][4]. Given this

conflicting information, it is prudent to treat hippuric acid-d2 as a potentially hazardous

chemical and follow standard protocols for chemical waste disposal.

Personal Protective Equipment (PPE) during handling and disposal should include:

Safety glasses or goggles[2]

Protective gloves

A lab coat or other protective clothing
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Use in a well-ventilated area or under a fume hood to avoid dust inhalation

Step-by-Step Disposal Procedure
The disposal of hippuric acid-d2 should adhere to general best practices for laboratory

chemical waste management. These procedures are designed to ensure the safety of

laboratory personnel and minimize environmental impact.

1. Waste Identification and Classification:

The first step is to identify the waste as hippuric acid-d2.

It should be classified as a chemical waste. Due to the conflicting hazard information, it is

safest to manage it as a hazardous waste.

2. Segregation:

Hippuric acid-d2 waste should be segregated from other types of waste, such as biological,

radioactive, or non-hazardous waste.

Do not mix it with incompatible materials, such as strong oxidizing agents. Aqueous waste

should be collected separately from organic solvent waste.

3. Container Selection and Labeling:

Use a suitable, leak-proof container that is compatible with the chemical. The container must

be in good condition with no cracks or rust.

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name ("Hippuric acid-d2" or "N-Benzoylglycine-2,2-d2"), the date of accumulation,

and any associated hazards. Chemical abbreviations or formulas are not acceptable.

4. Waste Accumulation and Storage:

Keep the waste container securely closed except when adding waste.

Store the container in a designated, safe, and secure location away from general laboratory

traffic.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12409823?utm_src=pdf-body
https://www.benchchem.com/product/b12409823?utm_src=pdf-body
https://www.benchchem.com/product/b12409823?utm_src=pdf-body
https://www.benchchem.com/product/b12409823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the storage area has proper ventilation.

5. Professional Disposal:

The disposal of chemical waste is regulated and must be handled by a licensed waste

disposal service.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the waste.

Do not dispose of hippuric acid-d2 down the drain unless specifically permitted by your

institution's EHS and local regulations. While one university guideline permits the sewer

disposal of "Hippuric Acid, Sodium Salt," this does not apply to the acid form or its deuterated

variant and is a location-specific rule.

Disposal of Empty Containers:

Empty containers that held hippuric acid-d2 should be triple-rinsed with an appropriate

solvent.

The rinsate (the solvent used for rinsing) must be collected and treated as hazardous waste.

After triple-rinsing, the container may be disposed of in the regular trash, though it is best to

reuse the container for compatible waste if possible.

Below is a diagram outlining the decision-making process for the proper disposal of hippuric
acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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